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This guide provides a comprehensive overview of the physical and chemical properties of
nonadecanoic acid, also known as nonadecylic acid. Designed for researchers, scientists,
and drug development professionals, this document delves into the core characteristics of this
long-chain saturated fatty acid, offering detailed experimental protocols and insights into its
chemical behavior and analysis.

Introduction: Understanding Nonadecanoic Acid

Nonadecanoic acid (C19:0) is a saturated fatty acid with a 19-carbon backbone.[1][2] While
less common in nature than even-chained fatty acids, it is found in various plant and animal
fats and oils, albeit typically in small quantities.[2] Its unique odd-numbered carbon chain
imparts distinct physical properties and makes it a valuable internal standard in the gas
chromatographic analysis of fatty acids. This guide will explore the fundamental properties that
underpin its utility in research and various industrial applications, including its role as a building
block in the synthesis of novel compounds.[3]

Physicochemical Properties of Nonadecanoic Acid
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The physical and chemical properties of nonadecanoic acid are crucial for its handling,

analysis, and application. These properties are summarized in the table below, followed by a

more detailed discussion.

Property Value Source(s)
Molecular Formula C19H3802 [1]
Molecular Weight 298.50 g/mol [1]

White crystalline flakes or
Appearance [1]

powder
Melting Point 68-70 °C [4]
Boiling Point 297 °C at 100 mmHg [4]

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Soluble in ethanol, ether,

chloroform, and THF

[5](6]

Density ~0.85 g/cm?3 (predicted)
pKa ~4.95 [7]
CAS Number 646-30-0 [1]

Appearance and Physical State: At room temperature, nonadecanoic acid exists as a white,

waxy solid, typically in the form of flakes or a powder.[1]

Melting and Boiling Points: As a long-chain saturated fatty acid, it possesses a relatively high

melting point of 68-70 °C and a boiling point of 297 °C at reduced pressure (100 mmHQ).[4]

The long, straight hydrocarbon chain allows for strong van der Waals interactions between

molecules, requiring significant thermal energy to transition to the liquid and gaseous phases.

Solubility: The long, nonpolar hydrocarbon tail of nonadecanoic acid renders it insoluble in

water.[1] However, it is readily soluble in nonpolar organic solvents such as ether and

chloroform, and also shows solubility in polar organic solvents like ethanol and tetrahydrofuran

(THF).[5][6] This differential solubility is a key consideration in its extraction, purification, and

use in various reactions.
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Chemical Properties and Reactivity

The chemical behavior of nonadecanoic acid is primarily dictated by the carboxylic acid
functional group (-COOH).

Acidity: Like other carboxylic acids, nonadecanoic acid is a weak acid with a pKa of
approximately 4.95.[7] It can donate a proton to form the nonadecanoate anion.

Esterification: A cornerstone of its reactivity is the ability to undergo esterification with alcohols
in the presence of an acid catalyst to form esters.[8] This reaction is fundamental to the
synthesis of various derivatives with applications as lubricants, surfactants, and in biodiesel
production.[3]

Oxidation: While the saturated alkyl chain is generally resistant to oxidation, the carboxylic acid
group can be involved in oxidative processes under specific conditions. A notable synthesis of
nonadecanoic acid involves the permanganate oxidation of 1-eicosene, which cleaves the
double bond to form the carboxylic acid.[2][9]

Stability and Incompatibility: Nonadecanoic acid is a stable compound under normal
conditions.[4] However, it is incompatible with strong bases and oxidizing agents.[4] Reactions
with strong bases will result in deprotonation to form the corresponding salt, while strong
oxidizing agents can potentially lead to degradation of the molecule.

Spectral Analysis

Spectroscopic data is essential for the identification and characterization of nonadecanoic
acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum of nonadecanoic acid is characterized by a triplet at
approximately 0.88 ppm corresponding to the terminal methyl protons, a large multiplet
between 1.25 and 1.63 ppm from the methylene protons of the long alkyl chain, and a triplet
at around 2.35 ppm attributed to the methylene group alpha to the carboxylic acid. The acidic
proton of the carboxyl group typically appears as a broad singlet at a higher chemical shift.
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e 13C NMR: The carbon-13 NMR spectrum shows a peak for the carbonyl carbon around 180
ppm. The methylene carbons of the alkyl chain appear as a series of peaks between
approximately 22 and 34 ppm, and the terminal methyl carbon resonates at around 14 ppm.

[1]

Infrared (IR) Spectroscopy: The IR spectrum of nonadecanoic acid displays a characteristic
broad absorption band in the region of 2500-3300 cm~1! due to the O-H stretching of the
carboxylic acid dimer. A strong, sharp peak corresponding to the C=0 stretching of the carbonyl
group is observed at approximately 1700 cm~1. C-H stretching vibrations of the alkyl chain are
seen just below 3000 cm™1,

Mass Spectrometry (MS): The electron ionization (El) mass spectrum of nhonadecanoic acid
typically shows a molecular ion peak (M*) at m/z 298. A prominent peak is often observed at
m/z 60, corresponding to the McLafferty rearrangement of the carboxylic acid. The spectrum
will also feature a series of fragment ions separated by 14 Da, representing the loss of
methylene units from the alkyl chain.[10]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties
and a representative chemical reaction of nonadecanoic acid.

Determination of Melting Point (Capillary Method)

This protocol outlines the standard procedure for determining the melting point of a solid fatty
acid like nonadecanoic acid.

Materials:

Nonadecanoic acid sample

Capillary tubes (one end sealed)

Melting point apparatus

Mortar and pestle

Procedure:
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Ensure the nonadecanoic acid sample is dry and finely powdered. If necessary, gently grind
the sample in a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a rate of approximately 10-15 °C per minute until the temperature is about
20 °C below the expected melting point.

Reduce the heating rate to 1-2 °C per minute.

Observe the sample closely. The melting point range is recorded from the temperature at
which the first drop of liquid appears to the temperature at which the entire sample becomes
a clear liquid. For nonadecanoic acid, this is expected to be in the 68-70 °C range.[4]

Causality: A slow heating rate near the melting point is crucial for ensuring thermal equilibrium

between the sample, the heating block, and the thermometer, leading to an accurate

determination.

Determination of Solubility

This protocol describes a qualitative method for assessing the solubility of nonadecanoic acid

in various solvents.

Materials:

Nonadecanoic acid

Test tubes and rack

Spatula

Solvents: deionized water, ethanol, chloroform, tetrahydrofuran (THF)

Vortex mixer
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Procedure:

» Label four test tubes, one for each solvent.

o Add approximately 10-20 mg of nonadecanoic acid to each test tube.
e Add 2 mL of the respective solvent to each test tube.

» Agitate the mixtures vigorously using a vortex mixer for 30 seconds.

» Allow the tubes to stand and observe for any undissolved solid.

e Record the solubility as "soluble," "sparingly soluble," or "insoluble."

Self-Validation: The inclusion of both a polar solvent (water) and nonpolar/less polar organic
solvents provides a clear and immediate validation of the expected solubility profile of a long-
chain fatty acid. The stark contrast in outcomes confirms the hydrophobic nature of the
molecule.

Fischer Esterification of Nonadecanoic Acid with
Methanol

This protocol provides a general procedure for the synthesis of methyl nonadecanoate.
Materials:

» Nonadecanoic acid

¢ Methanol (anhydrous)

o Concentrated sulfuric acid (catalyst)

e Round-bottom flask

» Reflux condenser

e Heating mantle
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» Magnetic stirrer and stir bar

e Separatory funnel

o Saturated sodium bicarbonate solution
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate

e Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve nhonadecanoic acid in an excess of anhydrous methanol
(e.g., 10-20 molar equivalents).

o With gentle stirring, cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 1-
2% of the mass of the carboxylic acid).

o Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain
reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol using a rotary evaporator.
o Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl acetate.

» Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude methyl nonadecanoate.
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e The product can be further purified by distillation or column chromatography if required.

Causality Behind Experimental Choices: The use of excess methanol shifts the reaction
equilibrium towards the product side, maximizing the yield of the ester, in accordance with Le
Chatelier's principle. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid,
making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack
by the alcohol.[8]

Visualization of Key Concepts
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Caption: Simplified structure of nonadecanoic acid.

Fischer Esterification Workflow
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Caption: Workflow for the synthesis of methyl nonadecanoate.

Conclusion
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Nonadecanoic acid, while a minor component of natural lipids, possesses a well-defined set
of physical and chemical properties that make it a valuable compound for scientific research
and various industrial applications. Its long, saturated alkyl chain and reactive carboxylic acid
head group govern its solubility, reactivity, and thermal behavior. A thorough understanding of
these properties, coupled with robust analytical and synthetic protocols, is essential for its
effective utilization in the development of new materials and as a critical standard in lipid
analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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